Cas no 830317-04-9 (3-Pyridinol, 4-[(E)-[(4-bromophenyl)imino]methyl]-)

• Product name: 3-Pyridinol, 4-[(E)-[(4-bromophenyl)imino]methyl]-
• CAS No: 830317-04-9
• MF: C₁₂H₉BrN₂O
• MW: 277.116661787033
• CID: 679657
• PubChem ID: 135800544

3-Pyridinol, 4-[(E)-[(4-bromophenyl)imino]methyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinol, 4-[(E)-[(4-bromophenyl)imino]methyl]-
• 4-[(4-bromoanilino)methylidene]pyridin-3-one
• 4-[(4-Bromoanilino)methylidene]pyridin-3(4H)-one
• 830317-04-9
• DTXSID40836027

• Inchi： InChI=1S/C12H9BrN2O/c13-10-1-3-11(4-2-10)15-7-9-5-6-14-8-12(9)16/h1-8,16H
• InChI Key： SIUWEEXWFMETSM-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1N=CC2=C(C=NC=C2)O)Br

Computed Properties

• Exact Mass: 275.98983g/mol
• Monoisotopic Mass: 275.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5Ų
• XLogP3: 2.5